1-((2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)amino)-2-methyl-1-oxopropan-2-yl acetate

• IUPAC Name: [1-[[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]amino]-2-methyl-1-oxopropan-2-yl] acetate
• InChI: InChI=1S/C19H27NO5/c1-14(21)25-18(2,3)17(22)20-13-19(23,15-7-5-4-6-8-15)16-9-11-24-12-10-16/h4-8,16,23H,9-13H2,1-3H3,(H,20,22)
• InChI Key: PVSVDCWLZAFSFI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)NCC(C1CCOCC1)(C2=CC=CC=C2)O
• Molecular Formula: C19H27NO5
• Molecular Weight: 349.4 g/mol

Description

1-((2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)amino)-2-methyl-1-oxopropan-2-yl acetate is a useful research compound. Its molecular formula is C19H27NO5 and its molecular weight is 349.427. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Synthesis Applications

One study focuses on the chemoselective synthesis of 6-amino(alkoxy)-1,4,5,6-tetrahydropyridines from cyclic β-alkoxyvinyl α-ketoester, demonstrating the synthetic versatility of related compounds for the synthesis of a variety of products, highlighting moderate to good yields (up to 87%) (Pretto et al., 2019).

Synthon for Synthesis of Fused Pyran-2-ones

Another study describes the use of 4-ethoxymethylene-2-phenyl-5(4H)-oxazolene as a synthon for the synthesis of 2H-pyran-2-ones and fused pyran-2-ones, showcasing the compound's utility in creating complex structures under specific conditions (Kočevar et al., 1992).

Marine Fungus Compounds Discovery

Research on marine fungus Penicillium sp. led to the discovery of new compounds, including derivatives of 2H-pyran, highlighting the potential for discovering novel bioactive molecules from natural sources and their subsequent applications in various fields (Wu et al., 2010).

Antitumor Activity

A study synthesized ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate and evaluated its antitumor activity, demonstrating the potential of related compounds in the development of new anticancer agents (Liu et al., 2018).

Antioxidant Potential

The ethyl acetate fraction of red seaweed Hypnea musciformis was studied for its antioxidant potential, revealing substituted aryl meroterpenoids, including derivatives with a pyran structure, showcasing the importance of natural products in discovering compounds with significant biological activities (Chakraborty et al., 2016).